Cas no 27813-21-4 (Tetrahydrophthalimide)

• Product Name: Tetrahydrophthalimide
• CAS No: 27813-21-4
• Molecular Formula: C₉H₈NO₂SCl₃
• Molecular Weight: 300.58932
• CID: 53220
• PubChem ID: 92888

Tetrahydrophthalimide Properties

Names and Identifiers

• Tetrahydrophthalimide
• Phthalimide, tetrahydro-
• 1H-Isoindole-1,3(2H)-dione, tetrahydro-
• Cyclohexene-1,2-dicarboximide
• cis-1,2,3,6-Tetrahydrophthalimide
• cis-1,2,3,6-Tetrahydrophthalimide(ring-d6)
• 4,5,6,7-Tetrahydroisoindole-1,3-dione
• CIS-1,2,3,6-tetrahudrophthalimide
• CIS-1,2,3,6-TETRAHYDROPHTHALIMIDE,5GM,NEAT
• cis-4-Cyclohexene-1,2-dicarboximide
• Phthalimide,tetrahydro
• TETRAHYDROTHALIMIDE
• AKOS015901316
• NSC 41605
• DTXCID8021220
• MFCD00005880
• NSC-41605
• (3aR,7aS)-3,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• CHEBI:194654
• 1H-Isoindole-1, 3a,4,7,7a-tetrahydro-, cis-
• ES57D28O1U
• (3aR,7aS)-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• cis-.DELTA.4-Tetrahydrophthalimide
• 27813-21-4
• F52508
• Q27277334
• (3aR,7aS)-3a,4,7,7a-tetrahydroisoindole-1,3-dione;cis-1,2,3,6-Tetrahydrophthalimide
• 1,2,3,6-Tetrahydro phthalimide
• 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-, cis-
• NS00010286
• cis-1,2,3,6-Tetrahydrophthalimide, analytical standard
• DTXSID0041220
• 3a,4,7,7a-Tetrahydro-1H-isoindole-1,3(2H)-dione #
• AC7823
• .DELTA.4-TETRAHYDROPHTHALIMIDE, CIS-
• EN300-344701
• W-107094
• AI3-25383
• cis-Tetrahydrophthalimide
• NSC41605
• (3aR,7aS)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• Tox21_302043
• cis-3a,4,7,7a-Tetrahydro-1H-isoindole-1,3(2H)-dione
• AC-8836
• CS-W016313
• CAS-1469-48-3
• 4-Cyclohexene-1,2-dicarboximide, cis-
• EINECS 215-999-0
• T2801
• CHEMBL3186573
• 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-, (3aR,7aS)-rel-
• NCGC00255546-01
• cis-1,2,3,6-Tetrahydrophthalimide, 96%
• Q-101145
• TETRAHYDROPHTHALIMIDE, CIS-
• NSC-59011
• (3aR,7aS)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
• cis-delta4-Tetrahydrophthalimide
• 1469-48-3
• UNII-ES57D28O1U
• SCHEMBL1568503
• A808569

• InChIKey： SPAMRUYRVYMHPV-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1-2,5-6H,3-4H2,(H,9,10,11)/t5-,6+
• SMILES： C1(=O)NC(=O)C2CCC=CC12

Computed Properties

• Exact Mass: 151.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 151.063329
• Heavy Atom Count: 11
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2

Experimental Properties

• LogP: 0.55400
• PSA: 46.17000
• Refractive Index: 1.5810 (estimate)
• Boiling Point: 273.17°C (rough estimate)
• Melting Point: 134-138 ºC
• Flash Point: 158.1 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2023 (rough estimate)